N-(2-methoxy-5-nitrophenyl)-N'-1-naphthylthiourea

• IUPAC Name: 1-(2-methoxy-5-nitrophenyl)-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C18H15N3O3S/c1-24-17-10-9-13(21(22)23)11-16(17)20-18(25)19-15-8-4-6-12-5-2-3-7-14(12)15/h2-11H,1H3,(H2,19,20,25)
• InChI Key: GEACCJZGEPOWPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-N'-1-naphthylthiourea, commonly known as MNNT, is a synthetic compound that has been widely used in scientific research. This compound has been primarily studied for its potential use as an inhibitor of protein tyrosine phosphatases, which are enzymes involved in various physiological processes.

Mechanism of Action

MNNT inhibits PTPs by binding to the active site of the enzyme, preventing it from dephosphorylating its substrate. This results in the accumulation of phosphorylated proteins in the cell, which can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects
The biochemical and physiological effects of MNNT have been extensively studied in vitro and in vivo. In vitro studies have shown that MNNT can inhibit the growth and proliferation of cancer cells by affecting various signaling pathways. In vivo studies have shown that MNNT can improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MNNT in lab experiments is its selectivity for certain PTPs. This allows researchers to study the specific effects of inhibiting these enzymes without affecting other cellular processes. However, one limitation of using MNNT is its relatively low potency compared to other PTP inhibitors. This can make it challenging to achieve complete inhibition of the target enzyme in some experiments.

Future Directions

There are many potential future directions for the study of MNNT. One area of interest is the development of more potent MNNT analogs that can effectively inhibit PTPs at lower concentrations. Another area of interest is the use of MNNT in combination with other therapeutics to enhance their efficacy. Additionally, further studies are needed to fully understand the mechanisms underlying the effects of MNNT on cellular signaling pathways and its potential use in the treatment of various diseases.
Conclusion
In conclusion, MNNT is a synthetic compound that has been extensively studied for its potential use as an inhibitor of protein tyrosine phosphatases. Its selectivity for certain PTPs makes it a promising candidate for the development of new therapeutics. While there are some limitations to its use in lab experiments, there are many potential future directions for the study of MNNT. Overall, MNNT represents an important tool for researchers studying cellular signaling pathways and the development of new therapeutics.

Scientific Research Applications

MNNT has been extensively studied for its potential use as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a critical role in various cellular signaling pathways, and their dysregulation has been linked to the development of many diseases, including cancer, diabetes, and autoimmune disorders. MNNT has been shown to selectively inhibit certain PTPs, making it a promising candidate for the development of new therapeutics.